Cas no 33417-17-3 (3-Hydroxy-3-(2-oxo-propyl)-1,3-dihydro-indol-2-one)

• Product Name: 3-Hydroxy-3-(2-oxo-propyl)-1,3-dihydro-indol-2-one
• CAS No: 33417-17-3
• MF: C₁₁H₁₁NO₃
• MW: 205.209943056107
• MDL: MFCD00182845
• CID: 306707
• PubChem ID: 36460
• Update Time: 2025-06-26

3-Hydroxy-3-(2-oxo-propyl)-1,3-dihydro-indol-2-one Chemical and Physical Properties

Names and Identifiers

• 2H-Indol-2-one,1,3-dihydro-3-hydroxy-3-(2-oxopropyl)-
• 3-Hydroxy-3-acetonyloxindole
• 3-Hydroxy-3-(2-oxopropyl)-1,3-dihydro-2H-indol-2-one
• 3-hydroxy-3-(2-oxopropyl)-1H-indol-2-one
• 3-Hydroxy-3-acetonyl-2-oxindole
• 3-hydroxy-3-acetonylisatin
• NSC 174507
• [ "" ]
• 3-hydroxy-3-(2-oxopropyl)indolin-2-one
• 3-Hydroxy-3-(2-oxo-propyl)-1,3-dihydro-indol-2-one
• 1,3-Dihydro-3-hydroxy-3-(2-oxopropyl)-2H-indol-2-one
• NSC659193
• 3-hydroxy-3-(2-oxopropyl)-2,3-dihydro-1H-indol-2-one
• 2H-INDOL-2-ONE, 1,3-DIHYDRO-3-HYDROXY-3-(2-OXOPROPYL)-
• 3-hydroxy-3-(acetylmethyl)-2-indolinone
• CBDivE_001
• 2-Indolinone,3-acetonyl-3-hydroxy-
• CHEMBL1708591
• CBMTTXBZZZABGG-UHFFFAOYSA-N
• 4-21-00-06476 (Beilstein Handbook Reference)
• F0896-0199
• Z56757977
• HMS2744D12
• NSC-174507
• SDCCGMLS-0065646.P001
• NSC-659193
• NSC174507
• F1918-0060
• 33417-17-3
• CBDivE_001774
• AKOS005626803
• AKOS016038202
• SR-01000492393-1
• BRN 0182807
• ETHYL5-OXO-2,3-DIHYDRO-5H-PYRIMIDO[2,1-B][1,3]THIAZOLE-6-CARBOXYLATE
• FS-8726
• NCGC00245492-01
• SMR000281336
• SR-01000492393
• DTXSID201036242
• MLS000711569
• EN300-235764
• CS-0017690
• 2,3-Dihydroindole-3-ol-2-one, 3-acetomethyl-
• 2-Indolinone, 3-acetonyl-3-hydroxy-
• 3-acetonyl-3-hydroxyoxindole
• 3-acetonyl-3-hydroxy-indolin-2-one
• AKOS000274677
• STK846313
• STK151695
• 1-(2,3-dihydroxy-3H-indol-3-yl)propan-2-one
• 1-(2,3-Dihydroxy-3H-indol-3-yl)acetone
• 3-OHAI
• SCHEMBL25435983
• DA-48953

• MDL： MFCD00182845
• Inchi： 1S/C11H11NO3/c1-7(13)6-11(15)8-4-2-3-5-9(8)12-10(11)14/h2-5,15H,6H2,1H3,(H,12,14)
• InChI Key： CBMTTXBZZZABGG-UHFFFAOYSA-N
• SMILES： OC1(C(NC2C=CC=CC1=2)=O)CC(C)=O
• BRN： 0182807

Computed Properties

• Exact Mass: 205.07400
• Monoisotopic Mass: 205.07389321g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 302
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 66.4
• XLogP3: 0.2

Experimental Properties

• Color/Form: Powder
• Density: 1.301±0.06 g/cm3 (20 ºC 760 Torr),
• Melting Point: 167-168 °C (decomposition)
• Solubility: Soluble (150 g/l) (25 º C),
• PSA: 66.40000
• LogP: 0.94340

3-Hydroxy-3-(2-oxo-propyl)-1,3-dihydro-indol-2-one Security Information

• Storage Condition：Store at room temperature, 2-8 ℃ is better

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indolines

Additional information on 3-Hydroxy-3-(2-oxo-propyl)-1,3-dihydro-indol-2-one

Compound CAS No. 33417-17-3: 3-Hydroxy-3-(2-Oxo-Propyl)-1,3-Dihydro-Indol-2-One

Compound CAS No. 33417-17-3, also known as 3-Hydroxy-3-(2-Oxo-Propyl)-1,3-Dihydro-Indol-2-One, is a unique organic compound with significant potential in various scientific and industrial applications. This compound belongs to the class of indole derivatives, which are widely studied for their diverse biological activities and structural versatility. The molecule features a hydroxy group at position 3 and a 2-oxo-propyl substituent, which contribute to its distinctive chemical properties and reactivity.

The indole ring system in this compound is a key structural element, providing a rigid framework that facilitates interactions with biological targets. Recent studies have highlighted the importance of indole derivatives in drug discovery, particularly in the development of anticancer agents, antimicrobial compounds, and neuroprotective agents. The presence of the hydroxy group and the 2-oxo-propyl chain further enhances the compound's ability to engage in hydrogen bonding and π-interactions, making it a promising candidate for therapeutic applications.

From a synthetic perspective, Compound CAS No. 33417-17-3 can be prepared through various routes, including condensation reactions and oxidative coupling. Researchers have explored the use of green chemistry methods to synthesize this compound, emphasizing sustainability and environmental friendliness. These advancements not only improve the efficiency of synthesis but also align with current trends toward eco-friendly chemical processes.

Recent research has focused on the biological evaluation of this compound. In vitro studies have demonstrated its potential as an anticancer agent, with selective cytotoxicity against various cancer cell lines. Additionally, investigations into its antimicrobial activity have revealed promising results against pathogenic bacteria and fungi, suggesting its utility in developing novel antibiotics or antifungal agents.

The compound's structure also lends itself to further functionalization, enabling researchers to explore its potential in other areas such as neurodegenerative diseases and inflammatory disorders. For instance, modifications to the side chains or introduction of additional functional groups could enhance its bioavailability or target specificity.

In terms of analytical characterization, modern techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography have been employed to confirm the structure and purity of this compound. These methods provide critical insights into its molecular geometry and stereochemistry, which are essential for understanding its interactions with biological systems.

Looking ahead, the continued exploration of Compound CAS No. 33417-17-3 is expected to yield valuable insights into its therapeutic potential. Collaborative efforts between chemists, biologists, and pharmacologists will be instrumental in advancing this compound from the laboratory to clinical applications.